Cas no 1366378-77-9 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid
• CAS No: 1366378-77-9
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5840482
• PubChem ID: 103667604
• Update Time: 2025-06-08

(3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(3,4,5-trifluorophenyl)propanoic acid
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4,5-trifluoro-, (βS)-
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(3,4,5-trifluorophenyl)propanoic acid
• 1366378-77-9
• EN300-1162777

• Inchi： 1S/C14H16F3NO4/c1-14(2,3)22-13(21)18-10(6-11(19)20)7-4-8(15)12(17)9(16)5-7/h4-5,10H,6H2,1-3H3,(H,18,21)(H,19,20)/t10-/m0/s1
• InChI Key： PBURFRGJQREXSQ-JTQLQIEISA-N
• SMILES： C1([C@@H](NC(OC(C)(C)C)=O)CC(O)=O)=CC(F)=C(F)C(F)=C1

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 418.8±45.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic Acid (CAS No. 1366378-77-9)

Compound CAS No. 1366378-77-9, specifically identified as (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid, represents a significant advancement in the realm of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique stereochemistry and structural motifs, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound features a chiral center at the third carbon atom, which is a critical aspect of its pharmacological profile. The presence of a (3S) configuration suggests that this enantiomer may exhibit distinct biological activities compared to its racemic counterpart. This stereochemical specificity is a cornerstone in modern drug design, as it can significantly influence the efficacy, selectivity, and metabolic stability of pharmaceutical agents.

The side chain of the compound incorporates a (tert-butoxy)carbonylamino group, which serves as a protective moiety in peptide synthesis and drug development. This group enhances the stability of the compound during storage and processing, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethyl group at the phenyl ring contributes to the lipophilicity and metabolic resistance of the molecule, which are essential properties for many therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules can modulate their interactions with biological targets, leading to more potent and selective drugs. The 3-(3,4,5-trifluorophenyl)propanoic acid moiety in this compound exemplifies this trend, offering a promising scaffold for further derivatization and optimization.

Current research in this field has highlighted the potential of such compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that fluorinated derivatives can exhibit improved resistance to enzymatic degradation, thereby extending their half-life in vivo. This property is particularly relevant for drugs that require prolonged action or frequent dosing.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions and protective group strategies. The use of advanced catalytic systems has enabled researchers to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications. These synthetic advancements have not only facilitated the production of this compound but also paved the way for similar molecules with tailored biological activities.

The pharmacological evaluation of (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. Such activities are of significant interest given the increasing prevalence of chronic inflammatory diseases worldwide.

Moreover, the structural features of this compound make it an attractive candidate for developing novel therapeutic strategies against neurological disorders. The combination of stereochemical specificity and fluorinated aromatic moieties suggests potential interactions with neurotransmitter systems or other critical biological targets. Ongoing research aims to elucidate these interactions through both computational modeling and experimental validation.

In conclusion, (CAS No. 1366378-77-9), identified as (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trifluorophenyl)propanoic acid, represents a promising entity in pharmaceutical chemistry with significant implications for drug development. Its unique structural attributes and demonstrated biological potential position it as a valuable asset in ongoing research efforts aimed at addressing complex medical challenges.